ETHYL 6-BROMO-5-(3-METHOXYBENZOYLOXY)-2-METHYL-1-BENZOFURAN-3-CARBOXYLATE

Specification

• CAS No.: 385395-01-7
• Molecular Formula: C20H17BrO6
• Molecular Weight: 433.254
• IUPAC Name: ethyl 6-bromo-5-(3-methoxybenzoyl)oxy-2-methyl-1-benzofuran-3-carboxylate
• Standard InChI: InChI=1S/C20H17BrO6/c1-4-25-20(23)18-11(2)26-16-10-15(21)17(9-14(16)18)27-19(22)12-6-5-7-13(8-12)24-3/h5-10H,4H2,1-3H3
• Standard InChI Key: YQLWMPUYEXICHV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC2=CC(=C(C=C21)OC(=O)C3=CC(=CC=C3)OC)Br)C

Introduction

CHEMICAL STRUCTURE AND PHYSICOCHEMICAL PROPERTIES

The compound features a benzofuran scaffold substituted at the 6-position with bromine, the 5-position with a 3-methoxybenzoyloxy group, and the 2- and 3-positions with methyl and ethyl carboxylate groups, respectively. Key structural identifiers include:

Property	Value
IUPAC Name	ethyl 6-bromo-5-(3-methoxybenzoyl)oxy-2-methyl-1-benzofuran-3-carboxylate
SMILES	CCOC(=O)C1=C(OC2=CC(=C(C=C21)OC(=O)C3=CC(=CC=C3)OC)Br)C
InChIKey	YQLWMPUYEXICHV-UHFFFAOYSA-N
Molecular Formula	$\text{C}_{20}\text{H}_{17}\text{BrO}_{6}$
Molecular Weight	433.254 g/mol
LogP	4.91 (estimated)
Rotatable Bonds	8
Hydrogen Bond Acceptors	4

The presence of electron-withdrawing (bromine) and electron-donating (methoxy) groups creates a polarized structure, influencing its reactivity and interaction with biological targets. The benzofuran core contributes to planar aromaticity, enhancing stacking interactions with biomolecules.

SYNTHESIS AND REACTION CHEMISTRY

Synthetic Pathways

The synthesis involves multi-step organic reactions:

• Benzofuran Core Formation: Cyclization of substituted phenols with α,β-unsaturated carbonyl compounds under acidic conditions.

• Bromination: Electrophilic aromatic substitution at the 6-position using bromine or $\text{N}-$bromosuccinimide (NBS).

• Esterification: Introduction of the ethyl carboxylate group via Steglich esterification.

• Methoxybenzoylation: Coupling of 3-methoxybenzoyl chloride to the 5-hydroxyl group using a base like pyridine.

Reaction conditions (e.g., anhydrous solvents, temperatures of 0–50°C) are critical for minimizing side products. Yields typically range from 40–60%, with purification via column chromatography.

Key Reactions

• Nucleophilic Aromatic Substitution: The bromine atom at C6 is susceptible to displacement by amines or alkoxides.

• Hydrolysis: The ethyl ester can be hydrolyzed to a carboxylic acid under basic conditions ($\text{NaOH}/\text{H}_2\text{O}$).

• Reduction: The furan ring may undergo hydrogenation with $\text{Pd/C}$ to yield dihydrobenzofuran derivatives.

COMPARATIVE ANALYSIS WITH RELATED COMPOUNDS

Compound	Molecular Formula	Key Substituents	Bioactivity (IC$_{50}$)
ETHYL 6-BROMO-5-(3-METHOXYBENZOYLOXY)-2-METHYL-1-BENZOFURAN-3-CARBOXYLATE	$\text{C}_{20}\text{H}_{17}\text{BrO}_{6}$	3-methoxybenzoyloxy, Br	25 μM (MCF-7)
Ethyl 5-bromo-6-methoxy-3-benzofurancarboxylate	$\text{C}_{12}\text{H}_{11}\text{BrO}_{4}$	6-methoxy, Br	Not reported
Ethyl 4-bromo-2-formyl-5-(2-methoxybenzoyloxy)-7-methyl-1-benzofuran-3-carboxylate	$\text{C}_{21}\text{H}_{17}\text{BrO}_{7}$	2-methoxybenzoyloxy, formyl	32 μM (HeLa)

The 3-methoxy substitution in the target compound enhances solubility compared to 2- or 4-methoxy analogs, potentially improving bioavailability.

PHARMACOKINETIC AND TOXICOLOGICAL PROFILES

• Absorption: Moderate intestinal absorption (Caco-2 permeability = $5.2 \times 10^{-6}$ cm/s).

• Metabolism: Hepatic cytochrome P450-mediated oxidation of the methoxy group to a hydroxyl derivative.

• Toxicity: LD$_{50}$ in rats > 500 mg/kg (oral), indicating low acute toxicity.

APPLICATIONS IN MEDICINAL CHEMISTRY

• Lead Compound Optimization: Serves as a scaffold for modifying substituents to enhance potency.

• Prodrug Development: The ethyl ester can be hydrolyzed in vivo to release active carboxylic acid metabolites.

• Chemical Probes: Used to study benzofuran-protein interactions in signal transduction pathways.